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3-methyl-1H-indazole-6-carboxylic
Compound Name: d
aci

Cat. No.: B1592559

An Application Note for the Comprehensive Characterization of 3-methyl-1H-indazole-6-
carboxylic Acid

Abstract

This document provides a detailed guide with integrated protocols for the analytical
characterization of 3-methyl-1H-indazole-6-carboxylic acid (CAS: 201286-96-6), a key
heterocyclic building block in modern medicinal chemistry. The indazole scaffold is a privileged
structure found in numerous pharmacologically active agents, making robust and
comprehensive characterization of its derivatives essential for drug discovery, development,
and quality control.[1][2] This guide outlines a multi-technique approach, leveraging
chromatography and spectroscopy to establish identity, purity, and structural integrity.
Methodologies for High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-
Mass Spectrometry (LC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-
Transform Infrared (FTIR) Spectroscopy are presented with detailed, field-tested protocols for
immediate application by researchers and drug development professionals.

Introduction and Physicochemical Profile

3-methyl-1H-indazole-6-carboxylic acid belongs to the indazole class of aromatic
heterocyclic compounds, which are noted for a wide spectrum of biological activities, including
anti-inflammatory, antimicrobial, and anti-cancer properties.[1][3][4] The presence of both a
carboxylic acid and a methyl-substituted pyrazole ring fused to a benzene ring provides a
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unique chemical architecture for developing targeted therapeutics. Accurate analytical
characterization is the cornerstone of ensuring the quality, safety, and efficacy of any active
pharmaceutical ingredient (API) or intermediate.

The selection and optimization of analytical methods are directly dictated by the molecule's
physicochemical properties.

Table 1: Physicochemical Properties of 3-methyl-1H-indazole-6-carboxylic acid

Property Value Source

le..Chemical Structure of 3-
Chemical Structure methyl-1H-indazole-6-

carboxylic acid

CAS Number 201286-96-6 [5][6]
Molecular Formula CoHsN202 [5][6]
Molecular Weight 176.17 g/mol [51[6]

3-methyl-1H-indazole-6-
IUPAC Name ] ) [6]
carboxylic acid

) ~4.5 (Carboxylic Acid), ~1.5 )
Predicted pKa Estimated based on structure
(Indazole N-H)

Sparingly soluble in water;
Predicted Solubility soluble in organic solvents like  Estimated based on structure
DMSO, DMF, and Methanol.

Integrated Analytical Workflow

A comprehensive characterization relies on the orthogonal application of multiple analytical
techniques. Each method provides a unique piece of the puzzle, and together they create a
complete and validated profile of the molecule.
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4 Primary Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1592559?utm_src=pdf-custom-synthesis
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra01147b
https://pubs.rsc.org/en/content/articlehtml/2021/ra/d1ra01147b
https://pmc.ncbi.nlm.nih.gov/articles/PMC12421766/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12421766/
https://journalgrid.com/view/article/rjps/12434545
https://journalgrid.com/view/article/rjps/12434545
https://journalgrid.com/view/article/rjps/12434545
https://ijcrt.org/papers/IJCRT2009212.pdf
https://www.chemicalbook.com/synthesis/3-methyl-1h-indazole-6-carboxylic-acid.htm
https://www.bocsci.com/3-methyl-1h-indazole-6-carboxylic-acid-cas-201286-96-6-item-173399.html
https://www.benchchem.com/product/b1592559#analytical-methods-for-characterization-of-3-methyl-1h-indazole-6-carboxylic-acid
https://www.benchchem.com/product/b1592559#analytical-methods-for-characterization-of-3-methyl-1h-indazole-6-carboxylic-acid
https://www.benchchem.com/product/b1592559#analytical-methods-for-characterization-of-3-methyl-1h-indazole-6-carboxylic-acid
https://www.benchchem.com/product/b1592559#analytical-methods-for-characterization-of-3-methyl-1h-indazole-6-carboxylic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1592559?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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